Cas no 3691-27-8 (9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl-)

• Product Name: 9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl-
• CAS No: 3691-27-8
• MF: C₁₉H₂₀ClN
• MW: 297.821804046631
• CID: 323560
• PubChem ID: 56894
• Update Time: 2025-04-19

9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl-
• N-(anthracen-9-ylmethyl)-2-chloro-N-ethylethanamine
• AC1L1LWA
• Aethyl-[9]anthrylmethyl-(2-chlor-aethyl)-amin
• ethyl-[9]anthrylmethyl-(2-chloro-ethyl)-amine
• NSC28129
• DTXSID40275619
• 3691-27-8
• NSC-28129

• Inchi： 1S/C19H20ClN/c1-2-21(12-11-20)14-19-17-9-5-3-7-15(17)13-16-8-4-6-10-18(16)19/h3-10,13H,2,11-12,14H2,1H3
• InChI Key： CLWHBZKQDPUJEU-UHFFFAOYSA-N
• SMILES： ClCCN(CC)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 297.1286
• Monoisotopic Mass: 297.128427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 5.2

Experimental Properties

• Density: 1.151
• Boiling Point: 413.7°Cat760mmHg
• Flash Point: 204°C
• Refractive Index: 1.646
• PSA: 3.24
• LogP: 5.05370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes